Cas no 932997-91-6 (1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

1-(4-Fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic organic compound featuring a pyridinone core substituted with a fluorophenylmethyl group and a 5-methylisoxazole carboxamide moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the fluorophenyl group may enhance metabolic stability and binding affinity, while the isoxazole ring contributes to heterocyclic diversity. The compound’s well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery. Its purity and stability under standard conditions ensure reproducibility in research applications.
1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure
932997-91-6 structure
Product Name:1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:932997-91-6
MF:C17H14FN3O3
MW:327.309767246246
CID:5505750
Update Time:2025-05-20

1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-2-oxopyridine-3-carboxamide
    • 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C17H14FN3O3/c1-11-9-15(20-24-11)19-16(22)14-3-2-8-21(17(14)23)10-12-4-6-13(18)7-5-12/h2-9H,10H2,1H3,(H,19,20,22)
    • InChI Key: DUCBQXVTLOABSD-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1C=C(C)ON=1)=O

1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

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Additional information on 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Analysis of 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 932997-91-6)

The compound 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 932997-91-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a methyl-oxazole moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound's pyridine-carboxamide core is a common scaffold in many FDA-approved drugs, which has led to increased scrutiny of its pharmacokinetic and pharmacodynamic properties. Scientists are exploring its potential as a kinase inhibitor or GPCR modulator, two hot topics in contemporary drug development.

The synthetic route for CAS No. 932997-91-6 involves multi-step organic transformations, including amide coupling and heterocycle formation, which are frequently searched topics in chemical synthesis databases. Its fluorine substitution pattern is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability—a key consideration in modern drug design. This aligns with the growing interest in fluorine chemistry and bioisosteric replacements in pharmaceutical research.

From an analytical perspective, 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide presents interesting challenges for characterization. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are typically employed to confirm its structure and purity. These methods are frequently searched by analytical chemists working with complex organic molecules, making this compound relevant to current discussions about analytical method validation and quality control in chemical synthesis.

The compound's potential applications extend beyond pharmaceuticals. Its structural features make it a candidate for development in agrochemical research, particularly in the design of new-generation crop protection agents. The oxazole ring system is known to impart biological activity in many pesticidal compounds, and the fluorophenyl group may contribute to enhanced leaf penetration and systemic activity—topics of great interest in sustainable agriculture development.

In the context of intellectual property landscape, CAS No. 932997-91-6 represents an interesting case study. The compound's specific substitution pattern and potential therapeutic applications make it a valuable target for patent protection. This aligns with current industry focus on structure-activity relationships (SAR) and patentable chemical space, which are frequently searched terms in pharmaceutical business intelligence.

From a safety perspective, proper handling of 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide requires standard laboratory precautions for organic compounds. While not classified as hazardous under current regulations, its material safety data sheet (MSDS) should be carefully reviewed—a common practice searched by laboratory professionals working with novel chemical entities.

The future research directions for this compound may include exploration of its crystal structure and polymorphic forms, which are critical for pharmaceutical development. Additionally, computational studies of its molecular docking potential could provide valuable insights into its mechanism of action—a topic of growing interest in computer-aided drug design (CADD) circles.

In conclusion, 1-(4-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents an intriguing case study in modern medicinal chemistry. Its structural features, synthetic challenges, and potential applications make it relevant to multiple current research trends, from targeted therapeutics to sustainable agrochemicals. As research continues, this compound may well emerge as an important building block in the development of next-generation bioactive molecules.

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